4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid

• IUPAC Name: 4-[(E)-2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanoethenyl]benzoic acid
• InChI: InChI=1S/C19H14BrNO6/c1-26-16-8-11(7-15(20)18(16)27-10-17(22)23)6-14(9-21)12-2-4-13(5-3-12)19(24)25/h2-8H,10H2,1H3,(H,22,23)(H,24,25)/b14-6-
• InChI Key: BJXYYDGODDEBBA-NSIKDUERSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C(C#N)C2=CC=C(C=C2)C(=O)O)Br)OCC(=O)O
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C(/C#N)\C2=CC=C(C=C2)C(=O)O)Br)OCC(=O)O
• Molecular Formula: C19H14BrNO6
• Molecular Weight: 432.2 g/mol

Description

4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid, also known as BMB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BMB is a derivative of the natural product curcumin, which has been shown to possess anti-inflammatory and anti-cancer properties.

Mechanism of Action

4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid exerts its therapeutic effects through multiple mechanisms of action. 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been shown to inhibit the activity of various enzymes such as COX-2, MMP-9, and HDACs, which are involved in cancer progression and inflammation. 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has also been shown to activate the Nrf2/ARE pathway, which is involved in antioxidant defense and cellular detoxification. Additionally, 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation.
Biochemical and Physiological Effects:
4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been shown to have various biochemical and physiological effects in animal models. 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been shown to reduce tumor growth and angiogenesis in cancer models. 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has also been shown to reduce inflammation and oxidative stress in animal models of arthritis and colitis. In Alzheimer's disease models, 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been shown to reduce amyloid beta accumulation and improve cognitive function. In diabetes models, 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been shown to improve insulin sensitivity and reduce blood glucose levels.

Advantages and Limitations for Lab Experiments

One advantage of 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid is its potential therapeutic applications in various diseases. 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been shown to have anti-cancer, anti-inflammatory, and anti-diabetic properties, making it a promising candidate for drug development. However, one limitation of 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid is its low solubility in water, which can make it difficult to administer in vivo. Additionally, 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not well established.

Future Directions

For research on 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid include further studies on its safety and efficacy in human clinical trials. Additionally, studies on the pharmacokinetics and pharmacodynamics of 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid are needed to determine the optimal dosing and administration route. Further studies on the mechanism of action of 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid are also needed to fully understand its therapeutic potential. Finally, studies on the synthesis of 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid derivatives with improved solubility and bioavailability are needed to enhance its therapeutic potential.

Synthesis Methods

The synthesis of 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid involves the reaction of curcumin with 3-bromo-4-(carboxymethoxy)-5-methoxybenzaldehyde and malononitrile. The reaction is carried out in the presence of a base and a solvent such as ethanol or dimethylformamide. The resulting product is purified through recrystallization and characterized using spectroscopic techniques such as NMR and IR.

Scientific Research Applications

4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and diabetes. In cancer research, 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been shown to inhibit the growth of cancer cells and induce apoptosis. 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has also been studied for its anti-inflammatory properties and has been shown to reduce inflammation in animal models of arthritis and colitis. In Alzheimer's disease research, 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been shown to reduce amyloid beta accumulation and improve cognitive function in animal models. In diabetes research, 4-{2-[3-bromo-4-(carboxymethoxy)-5-methoxyphenyl]-1-cyanovinyl}benzoic acid has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models.